![molecular formula C23H18FN3O2S B2456446 2-((4-fluorobenzyl)thio)-5-(3-nitrophenyl)-1-(o-tolyl)-1H-imidazole CAS No. 1286634-23-8](/img/structure/B2456446.png)
2-((4-fluorobenzyl)thio)-5-(3-nitrophenyl)-1-(o-tolyl)-1H-imidazole
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Description
2-((4-fluorobenzyl)thio)-5-(3-nitrophenyl)-1-(o-tolyl)-1H-imidazole is a chemical compound that has been widely studied for its potential applications in scientific research. This compound belongs to the class of imidazole derivatives and has been found to exhibit various biochemical and physiological effects.
Scientific Research Applications
Synthesis and Crystal Structure Analysis
Synthesis and Crystallography : The synthesis of similar compounds such as 2-(4-fluorobenzyl)-6-phenylimidazo[2,1-b][1,3,4]thiadiazole has been described, highlighting their crystal structure and analysis. These compounds exhibit interesting crystalline properties, with specific molecular packing stabilized by various interactions like C–H⋯F and π–π stacking interactions (Banu et al., 2014).
Crystallographic Characteristics : Another study on a similar compound, 2-(Fluorobenzyl)-6-(4-Nitrophenyl) Imidazo[2,1-b][1,3,4]Thiadiazole, provides insights into its crystal structure, emphasizing the importance of weak intermolecular interactions in determining the stability and properties of these compounds (Banu et al., 2010).
Chemical Properties and Reactions
- Chemical Reactions and Properties : The preparation and analysis of derivatives of similar compounds, like 2-(4-fluorobenzyl)-6-(4-methoxyphenyl)Imidazo[2,1-b][1,3,4] thiadiazole, have been studied. This includes elemental analysis, IR spectrum, and X-ray crystal structure analyses, providing a comprehensive understanding of their chemical behaviors and molecular structures (Banu et al., 2013).
Application in Biological Studies
Biological Activities and Applications : Research on similar compounds, such as the synthesis of imidazolyl acetic acid derivatives with anti-inflammatory and analgesic activities, demonstrates the potential biological applications of these chemicals. The study reveals their effectiveness in inhibiting inflammation and pain, indicating possible medical applications (Khalifa & Abdelbaky, 2008).
Antimicrobial and Antibacterial Properties : Some derivatives of imidazole compounds have been shown to possess fluorescent properties and antibacterial activities against various bacterial species. This suggests their potential use in the development of new antibacterial agents and fluorescence probes (Rezazadeh et al., 2015).
properties
IUPAC Name |
2-[(4-fluorophenyl)methylsulfanyl]-1-(2-methylphenyl)-5-(3-nitrophenyl)imidazole |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H18FN3O2S/c1-16-5-2-3-8-21(16)26-22(18-6-4-7-20(13-18)27(28)29)14-25-23(26)30-15-17-9-11-19(24)12-10-17/h2-14H,15H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NBJDVEMTFRIBAX-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=CC=C1N2C(=CN=C2SCC3=CC=C(C=C3)F)C4=CC(=CC=C4)[N+](=O)[O-] |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H18FN3O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
419.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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